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Abstract
Methyl isoquinoline-1-carboxylate is a heterocyclic organic compound with potential

applications in organic synthesis and as a scaffold in medicinal chemistry. This technical guide

provides a comprehensive overview of its synthesis, physicochemical properties, and the

current understanding of its biological context. While specific biological activity data for Methyl
isoquinoline-1-carboxylate is limited in publicly accessible literature, this document

summarizes the known activities of structurally related isoquinoline derivatives to provide a

basis for future research and drug discovery efforts. Detailed experimental protocols for a

plausible synthetic route are provided, based on established chemical transformations.

Introduction
The isoquinoline scaffold is a prominent structural motif found in a vast array of natural

products and synthetic compounds exhibiting significant biological activities.[1] The

functionalization of the isoquinoline nucleus at the C1 position has been a key strategy in the

development of novel therapeutic agents. Methyl isoquinoline-1-carboxylate, as a stable

ester derivative, represents a valuable building block for further chemical modifications and

biological screening. Its discovery is rooted in the broader exploration of isoquinoline chemistry,

particularly through methods enabling C1 functionalization.
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Physicochemical Properties
A summary of the key physicochemical properties of Methyl isoquinoline-1-carboxylate is

presented in Table 1. This data has been aggregated from various chemical databases.[2]

Table 1: Physicochemical Properties of Methyl Isoquinoline-1-carboxylate

Property Value Source

Molecular Formula C₁₁H₉NO₂ [2]

Molecular Weight 187.19 g/mol [2]

CAS Number 27104-72-9 [2]

IUPAC Name
methyl isoquinoline-1-

carboxylate
[2]

SMILES
COC(=O)C1=NC=CC2=CC=C

C=C21
[2]

Appearance
Not explicitly reported, likely a

solid
-

Solubility Not explicitly reported -

Melting Point Not explicitly reported -

Boiling Point Not explicitly reported -

Synthesis of Methyl Isoquinoline-1-carboxylate
While a singular "discovery" paper detailing the first synthesis of Methyl isoquinoline-1-
carboxylate is not readily available in the surveyed literature, its preparation can be reliably

achieved through a two-step process: the formation of isoquinoline-1-carboxylic acid, followed

by its esterification. The Reissert reaction is a classic and effective method for the synthesis of

the carboxylic acid precursor.[3]

Synthesis Workflow
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The logical workflow for the synthesis of Methyl isoquinoline-1-carboxylate is depicted in the

following diagram.

Synthesis Workflow for Methyl Isoquinoline-1-carboxylate
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Caption: Synthesis workflow for Methyl isoquinoline-1-carboxylate.

Experimental Protocols
The following protocols are based on well-established, general procedures for the Reissert

reaction and Fischer esterification.

Step 1: Synthesis of Isoquinoline-1-carboxylic Acid via the Reissert Reaction
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This protocol is adapted from the general principles of the Reissert reaction.[3]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a

nitrogen atmosphere, dissolve isoquinoline in a suitable solvent such as dichloromethane.

Addition of Reagents: Cool the solution in an ice bath. Add an acyl chloride (e.g., benzoyl

chloride) dropwise, followed by an aqueous solution of potassium cyanide.

Reaction: Allow the reaction mixture to stir vigorously at room temperature for several hours

until the reaction is complete, as monitored by thin-layer chromatography (TLC).

Work-up: Separate the organic layer and wash it sequentially with water, dilute hydrochloric

acid, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate it

under reduced pressure to yield the crude Reissert compound.

Hydrolysis: Subject the crude Reissert compound to acidic or basic hydrolysis. For acidic

hydrolysis, reflux the compound in a mixture of concentrated hydrochloric acid and acetic

acid. For basic hydrolysis, reflux with an aqueous solution of sodium hydroxide.

Purification: After hydrolysis, adjust the pH of the solution to precipitate the isoquinoline-1-

carboxylic acid. Collect the solid by filtration, wash with cold water, and dry to obtain the

desired product.

Step 2: Synthesis of Methyl Isoquinoline-1-carboxylate via Fischer Esterification

This protocol follows the general procedure for Fischer esterification.[4]

Reaction Setup: In a round-bottom flask, suspend isoquinoline-1-carboxylic acid in an

excess of methanol.

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid or p-toluenesulfonic acid.

Reaction: Heat the mixture to reflux for several hours. Monitor the progress of the reaction by

TLC.
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Work-up: After the reaction is complete, cool the mixture and remove the excess methanol

under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and

wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst,

followed by a wash with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be further purified by column

chromatography on silica gel to afford pure Methyl isoquinoline-1-carboxylate.

Biological Activity and Signaling Pathways
There is a lack of specific studies in the public domain detailing the biological activity and

associated signaling pathways of Methyl isoquinoline-1-carboxylate. However, the broader

class of isoquinoline derivatives is known for a wide range of pharmacological effects.[1] A

summary of the biological activities of some related isoquinoline compounds is presented in

Table 2.

Table 2: Biological Activities of Selected Isoquinoline Derivatives
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Compound/Derivative
Class

Biological Activity Reference(s)

Isoquinoline-1-carboxamides

Anti-inflammatory and anti-

migratory effects in microglial

cells, potentially through

inhibition of the MAPKs/NF-κB

pathway.

[5]

1,2,3,4-

Tetrahydroisoquinolines

(THIQs)

Antidepressant,

neuroprotective, antibacterial,

and antimalarial activities have

been reported for various

analogs.

[6]

Simple Isoquinoline Alkaloids
Anti-inflammatory and other

biological activities.
[7]

Glycosyl Isoquinoline-1-

carboxylates

Used as glycosyl donors in

chemical synthesis, indicating

their reactivity and potential for

creating complex bioactive

molecules.

[8]

Hypothetical Biological Screening Workflow
Given the diverse activities of related compounds, a logical workflow for the initial biological

evaluation of Methyl isoquinoline-1-carboxylate is proposed below.
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Hypothetical Biological Screening Workflow

Methyl Isoquinoline-1-carboxylate

Primary Screening
(e.g., cytotoxicity, antimicrobial, enzyme inhibition assays)
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Caption: Hypothetical workflow for biological screening.

Conclusion
Methyl isoquinoline-1-carboxylate is a readily accessible compound through well-established

synthetic methodologies. While its specific biological functions remain to be elucidated, the rich

pharmacology of the isoquinoline class of compounds suggests that it is a promising candidate
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for further investigation in drug discovery programs. This guide provides the foundational

chemical knowledge required to synthesize and further explore the potential of this molecule.

Future research should focus on a systematic evaluation of its biological activity to unlock its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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